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Compound of Interest

Compound Name: 6-Ethoxybenzo[d]thiazole

CAS No.: 1247348-77-1

Cat. No.: B3225301

Get Quote

Executive Summary
6-Ethoxy-1,3-benzothiazole (CAS 156-34-3 for the parent; CAS 94-45-1 for the 2-amino

derivative) represents a critical pharmacophore in medicinal chemistry, serving as a scaffold for

glutamate antagonists (e.g., Riluzole analogs) and amyloid-binding agents.

This guide distinguishes between the parent scaffold (H at C2) and the 2-amino derivative,

which is the standard starting material and most commonly characterized form in drug

development. The spectroscopic data below prioritizes the 2-amino-6-ethoxybenzothiazole as

the primary reference standard due to its ubiquity, while providing shift correlations for the

parent scaffold.

Part 1: Chemical Identity & Structural Context
The spectroscopic signature of this compound is defined by the electron-donating ethoxy group

at position 6 and the electron-deficient thiazole ring.
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Property Parent Scaffold
2-Amino Derivative
(Reference Std)

IUPAC Name 6-ethoxy-1,3-benzothiazole
6-ethoxy-1,3-benzothiazol-2-

amine

CAS Number 156-34-3 94-45-1

Molecular Formula

C

H

NOS

C

H

N

OS

Molecular Weight 179.24 g/mol 194.25 g/mol

Appearance Viscous oil / Low melt solid
Off-white to pale yellow

crystalline solid

Melting Point ~40-45 °C 161–163 °C

Structural Numbering & Logic
The benzothiazole system is numbered starting from the Sulfur (1) and Nitrogen (3). The

ethoxy substituent at position 6 exerts a strong shielding effect on the ortho-positions (C5 and

C7) in NMR due to mesomeric donation (+M).

6-Ethoxy-1,3-benzothiazole Structure

S1
C2 N3

double
C3a

C4

C7a
double

C5
double

C6

C7

double
O-Et

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3225301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Numbering scheme for the benzothiazole fused ring system. Note the C2 position is

the primary site of functionalization (H, NH2, or SH).

Part 2: Spectroscopic Characterization[8]
Proton NMR ( H NMR)
Solvent: DMSO-

or CDCl

(Data below standardized to DMSO-

) Frequency: 400 MHz

The ethoxy group provides a clear diagnostic pattern (triplet + quartet), while the aromatic

region displays an ABC system (or ABX depending on resolution) modified by the 6-ethoxy

donation.
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Position
Shift (

ppm)
Multiplicity Coupling (Hz)

Assignment
Logic

-CH 1.32 - 1.37 Triplet (t) 7.0
Terminal methyl

of ethoxy group.

-O-CH

-
4.02 - 4.08 Quartet (q) 7.0

Methylene

deshielded by

Oxygen.

NH

(if present)
7.20 - 7.30

Broad Singlet (br

s)
-

Exchangeable

protons (2-amino

form only).

H-5 6.85 - 6.95 dd 8.8, 2.5

Shielded by

ortho-ethoxy.

Couples to H4

and H7.

H-7 7.30 - 7.35 d 2.5

Meta coupling to

H5; ortho to

ethoxy.

H-4 7.50 - 7.60 d 8.8

Deshielded

doublet (ortho to

bridgehead N).

H-2 (Parent only) ~8.90 - 9.20 s -

Highly

deshielded

proton between

S and N.

Expert Insight: In the parent 6-ethoxybenzothiazole, the H-2 proton is extremely diagnostic,

appearing very downfield (~9.0 ppm) due to the electron-deficient nature of the C=N bond and

the adjacent sulfur. In the 2-amino derivative, this peak is replaced by the broad NH

signal upfield (~7.2 ppm).

Carbon-13 NMR ( C NMR)
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Solvent: DMSO-

Reference: TMS (0 ppm) or DMSO septet (39.5 ppm)

Carbon
Shift (

ppm)
Type

Structural
Environment

CH

(Ethoxy)
14.6 - 15.0 CH Aliphatic methyl.

CH

(Ethoxy)
63.5 - 64.0 CH O-linked methylene.

C-7 105.0 - 106.5 CH
Shielded aromatic

(ortho to OEt).

C-5 114.5 - 115.5 CH
Shielded aromatic

(ortho to OEt).

C-4 120.5 - 121.5 CH Aromatic.

C-3a/C-7a 132.0 / 146.0 Cq Bridgehead carbons.

C-6 154.0 - 155.0 Cq
Ipso to Ethoxy (highly

deshielded).

C-2 160.0 - 165.0 Cq

C=N carbon. Shift

varies with 2-

substituent (NH

vs H).

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR

N-H Stretching (2-Amino only): Distinct doublet at 3400-3450 cm

(asymmetric) and 3100-3300 cm

(symmetric).
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C-H Aromatic: Weak bands > 3000 cm

.

C-H Aliphatic: 2900-2980 cm

(Ethoxy ethyl group).

C=N Stretching: Sharp, intense band at 1600-1610 cm

.

C-O-C Stretching: Strong band at 1220-1260 cm

(Aryl alkyl ether).

C-S Stretching: Weak bands in fingerprint region ~700-750 cm

.

Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV)

Molecular Ion (M

): m/z 194 (for 2-amino) or 179 (for parent). Base peak is often M

.

Fragmentation Pathway:

M - 28/29: Loss of Ethyl group (characteristic of ethoxy).

M - 45: Loss of Ethoxy radical (

OEt).

M - 27: Loss of HCN (characteristic of thiazole ring cleavage).

Part 3: Experimental Protocols
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Sample Preparation for NMR
To ensure high-resolution spectra without aggregation artifacts:

Solvent Choice: Use DMSO-

(99.9% D) for 2-amino derivatives due to potential hydrogen bonding. CDCl

is suitable for the parent scaffold.

Concentration: Dissolve 5-10 mg of solid in 0.6 mL of solvent.

Filtration: Filter through a cotton plug in a glass pipette to remove insoluble micro-

particulates (crucial for clean baselines).

Reference: Ensure TMS (0.00 ppm) is present, or reference against the residual DMSO

pentet at 2.50 ppm.

Synthesis Workflow (Context for Impurities)
Understanding the synthesis helps identify spectral impurities (e.g., unreacted p-phenetidine).
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Caption: Synthesis pathway via Hugershoff reaction. Common impurities include uncyclized

thiourea derivatives (broad NH signals) or brominated byproducts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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